N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide

• IUPAC Name: N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C13H15N3OS/c17-13(14-10-4-2-1-3-5-10)9-6-7-12-11(8-9)15-16-18-12/h6-8,10H,1-5H2,(H,14,17)
• InChI Key: CBGWYIJMLGPKSK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=CC3=C(C=C2)SN=N3
• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol
• Solubility: 11.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide, also known as CTB or Cyclothiazide, is a chemical compound that belongs to the class of benzothiadiazides. It is a potent blocker of AMPA receptors and is widely used in scientific research to study the mechanisms of synaptic plasticity, learning, and memory. In

Mechanism of Action

N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide blocks AMPA receptors by binding to a specific site on the receptor that is distinct from the glutamate binding site. The binding of N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide to the receptor prevents the influx of calcium ions into the postsynaptic neuron, which is necessary for the induction of LTP and LTD. By blocking AMPA receptors, N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide can modulate the strength of synaptic connections and alter the plasticity of neural networks.
Biochemical and Physiological Effects
N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to enhance the release of acetylcholine in the hippocampus, which is important for learning and memory. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the survival and growth of neurons. Additionally, N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide in lab experiments is its potency and specificity. N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide is a potent blocker of AMPA receptors and has a high affinity for the receptor. Additionally, N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide is relatively stable and can be stored for long periods of time. However, one of the limitations of using N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide in lab experiments is its potential toxicity. N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide has been shown to have toxic effects on some cell types at high concentrations.

Future Directions

There are several future directions for the use of N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide in scientific research. One area of interest is the role of N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Another area of interest is the development of more potent and selective N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide analogs that can be used to study the mechanisms of synaptic plasticity and neural network function. Additionally, the use of N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide in combination with other drugs or therapies may provide new insights into the treatment of neurological disorders.

Synthesis Methods

The synthesis of N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide involves the reaction of 2-amino-1,3-benzothiazole with cyclohexyl isocyanate in the presence of a suitable solvent and a catalyst. The reaction yields N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide as a white crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide is widely used in scientific research to study the mechanisms of synaptic plasticity, learning, and memory. It is a potent blocker of AMPA receptors, which are crucial for the induction of long-term potentiation (LTP) and long-term depression (LTD) – two forms of synaptic plasticity that underlie learning and memory. By blocking AMPA receptors, N-cyclohexyl-1,2,3-benzothiadiazole-5-carboxamide can modulate the strength of synaptic connections and alter the plasticity of neural networks.